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Compound of Interest

Compound Name: 2,3-Dimethylnonane

Cat. No.: B13832861

Essential Safety and Handling Guide for 2,3-
Dimethylnonane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,3-

Dimethylnonane in a laboratory setting. Adherence to these procedures is critical for ensuring
personal safety and proper disposal.

Physicochemical and Hazard Data

A clear understanding of 2,3-Dimethylnonane's properties is foundational to safe handling.
The following table summarizes key quantitative data.
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Property Value

Molecular Formula CL11H24[1][2][3]

Molar Mass 156.31 g/mol [1][2]

Boiling Point 186°C[1][4][5]

Melting Point -57.06°C (estimate)[1][5]
Density 0.748 g/mL at 20°C[4]
Refractive Index 1.4177[1][5]

Vapor Pressure Information not readily available

_ Information not readily available; treat as
Flash Point
flammable

Autoignition Temperature Information not readily available

Although a specific Safety Data Sheet (SDS) for 2,3-Dimethylnonane is not readily available, it
should be handled as a flammable liquid and a potential aspiration hazard, similar to other
aliphatic hydrocarbons like 2-Methylnonane.[6][7] Vapors may form explosive mixtures with air
and can travel to an ignition source and flash back.[6]

Personal Protective Equipment (PPE) Protocol

A systematic approach to PPE selection is mandatory. The following workflow outlines the
decision-making process for ensuring adequate protection when handling 2,3-
Dimethylnonane.
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Figure 1. PPE Selection Workflow for 2,3-Dimethylnonane Handling

Hazard Assessment

Assess Task-Specific Risks:

- Splashing
- Vapor Inhalation
- Fire/Explosion
Required Pergonal Protective\Equipment
Eye and Face Protection Hand Protection Bndy Protection Respiratory Protection
PPE Specifications
- Chemical splash goggles (ANSI Z87.1) - Nitrile or Necprene g\oves F\ame reslslam lab coat -Usein a cemfled chemlcal fume hood
- Face shield for splash risk - Check manufactur - Chemical-r pron for large quantitie: - Respirator or for spills

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,3-Dimethylnonane.

Operational Plan: Step-by-Step Handling
Procedures

Follow these steps to ensure safe handling of 2,3-Dimethylnonane in a laboratory
environment.

1. Preparation and Engineering Controls:
e Ensure a certified chemical fume hood is operational and available.

o Work away from heat, sparks, open flames, and other ignition sources.[6][7]
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Use non-sparking tools and explosion-proof electrical equipment.[6][7]

Ground and bond containers during transfer to prevent static discharge.[6][8]

Have a chemical spill kit and appropriate fire extinguisher (e.g., CO2, dry chemical, or foam)
readily accessible.[6]

. Donning Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards. If
there is a significant risk of splashing, also use a face shield.[9][10]

Hand Protection: Wear nitrile or neoprene gloves.[9][10] For prolonged or immersive contact,
consult the glove manufacturer's chemical resistance data.

Body Protection: A flame-resistant lab coat is mandatory. For larger volumes, supplement
with a chemical-resistant apron.

Respiratory Protection: All handling of 2,3-Dimethylnonane should be performed within a
chemical fume hood to minimize inhalation exposure.[11] If a fume hood is not available or in
case of a large spill, a NIOSH-approved respirator with organic vapor cartridges is required.

[6]

. Handling and Use:
Avoid direct contact with skin, eyes, and clothing.[6]
Do not inhale vapors or mists.[11]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area.[6][7]

. First Aid Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water for at least 15 minutes.[6][7]
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 In case of eye contact: Immediately rinse with plenty of water, including under the eyelids, for
at least 15 minutes. Seek medical attention.[6][7]

« If inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention.[6][7]

e If swallowed: Do NOT induce vomiting due to the risk of aspiration into the lungs.[6][7]
Immediately call a poison control center or physician.[6]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of 2,3-Dimethylnonane and associated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing 2,3-Dimethylnonane, including contaminated consumables
(e.g., gloves, paper towels), in a designated, properly labeled, and sealed hazardous waste
container.

e The waste container should be compatible with organic solvents.
2. Disposal of Unused Product:

o Dispose of unused 2,3-Dimethylnonane as hazardous chemical waste through your
institution's Environmental Health and Safety (EHS) office. Do not dispose of it down the
drain.

3. Empty Container Disposal:

e Unless the chemical is listed as an acutely hazardous waste by your institution, triple-rinse
the empty container with a suitable solvent (e.g., acetone or ethanol).[12]

e The rinsate must be collected and disposed of as hazardous waste.[12]
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« Atfter triple-rinsing and allowing the container to air dry, deface the original label, write
"EMPTY" on it, and dispose of it according to your institution's guidelines for non-hazardous
waste.[12]

« If you cannot remove all residual chemical, the container must be disposed of as hazardous
waste.[12]

4. Spill Cleanup:

 In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry
sand) and place it in a sealed container for hazardous waste disposal.[8]

e Ensure adequate ventilation and wear appropriate PPE during cleanup.

» For large spills, evacuate the area and contact your institution's EHS or emergency response
team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]

e 2.2,3-Dimethylnonane | C11H24 | CID 520397 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. chembk.com [chembk.com]

e 4. 2,3-Dimethylnonane (2884-06-2) for sale [vulcanchem.com]

e 5. 2,3-dimethylnonane CAS#: 2884-06-2 [chemicalbook.com]

e 6. fishersci.com [fishersci.com]

o 7. assets.thermofisher.com [assets.thermofisher.com]

o 8. datasheets.scbt.com [datasheets.scbt.com]

e 9. hsi.com [hsi.com]

e 10. hsa.ie [hsa.ie]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


http://ccc.chem.pitt.edu/wipf/Safety/Empty%20Container%20Disposal%20Guidelines.pdf
http://ccc.chem.pitt.edu/wipf/Safety/Empty%20Container%20Disposal%20Guidelines.pdf
https://datasheets.scbt.com/sc-238285.pdf
https://www.benchchem.com/product/b13832861?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Nonane,%202,3-dimethyl-
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylnonane
https://www.chembk.com/en/chem/2,3-dimethylnonane
https://www.vulcanchem.com/product/vc18532944
https://www.chemicalbook.com/ProductChemicalPropertiesCB51471776_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB20849&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20849~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:34:58~~2-Methylnonane~~
https://datasheets.scbt.com/sc-238285.pdf
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13832861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 11. sigmaaldrich.com [sigmaaldrich.com]
e 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dimethylnonane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13832861#personal-protective-equipment-for-
handling-2-3-dimethylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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